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Abstract

Go06976 is a potent, cell-permeable, and selective inhibitor of protein kinase C (PKC) isoforms,
demonstrating significant utility in cell biology research and drug development. This document
provides detailed application notes and protocols for the use of Go6976 in cell culture
experiments. It includes information on its mechanism of action, target kinases, and established
protocols for studying its effects on various cellular processes.

Introduction to Go6976

Go06976 is an indolocarbazole compound that acts as a competitive inhibitor of the ATP-binding
site of protein kinases. It exhibits high selectivity for calcium-dependent PKC isoforms,
particularly PKCa and PKC[1.[1][2][3] Due to its specificity, Go6976 is a valuable tool for
dissecting the roles of these kinases in various signaling pathways and cellular functions,
including cell cycle regulation, apoptosis, and cell migration.

Mechanism of Action and Target Specificity

Go06976 primarily targets the conventional PKC (cPKC) subfamily. It shows significantly less
activity against novel PKC (nPKC) isoforms (9, €, n, 8) and atypical PKC (aPKC) isoforms (¢, V
A).[2][4] Beyond PKC, Go6976 has been shown to inhibit other kinases at higher
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concentrations, including Janus kinase 2 (JAK2), Fms-like tyrosine kinase 3 (Flt3), and
Tropomyosin receptor kinases A and B (TrkA, TrkB).[1][2][3][5]

Signaling Pathway Inhibition

Go06976's inhibition of PKCa and PKC[1 disrupts the downstream signaling cascades they
regulate. This includes the modulation of mitogen-activated protein kinase (MAPK) pathways
and the regulation of transcription factors involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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